1-{3-[2-(Aminomethyl)phenoxymethyl]phenyl}ethan-1-onehydrochloride

Specification

• CAS No.: 1803561-43-4
• Molecular Formula: C16H18ClNO2
• Molecular Weight: 291.77 g/mol
• IUPAC Name: 1-[3-[[2-(aminomethyl)phenoxy]methyl]phenyl]ethanone;hydrochloride
• Standard InChI: InChI=1S/C16H17NO2.ClH/c1-12(18)14-7-4-5-13(9-14)11-19-16-8-3-2-6-15(16)10-17;/h2-9H,10-11,17H2,1H3;1H
• Standard InChI Key: BCYHHXIYSQIMAW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC(=C1)COC2=CC=CC=C2CN.Cl

Introduction

Molecular and Structural Characteristics

Chemical Identity

The compound’s IUPAC name is 1-[3-[[2-(aminomethyl)phenoxy]methyl]phenyl]ethanone;hydrochloride, reflecting its benzophenone backbone and substituted phenoxymethyl-aminomethyl side chain. Key identifiers include:

Property	Value
CAS No.	1803561-43-4
Molecular Formula	$\text{C}_{16}\text{H}_{18}\text{ClNO}_2$
Molecular Weight	291.77 g/mol
Canonical SMILES	CC(=O)C1=CC=CC(=C1)COC2=CC=CC=C2CN.Cl
InChI Key	BCYHHXIYSQIMAW-UHFFFAOYSA-N

The hydrochloride salt improves aqueous solubility, a critical factor for bioavailability in drug formulations. The ethanone moiety contributes to its planar structure, while the aminomethyl group enables hydrogen bonding with biological targets.

Synthesis and Production

Laboratory-Scale Synthesis

The synthesis involves multi-step organic reactions, typically beginning with Friedel-Crafts acylation to introduce the ethanone group to the aromatic ring. Key intermediates include 3-[2-(aminomethyl)phenoxymethyl]benzaldehyde, formed via nucleophilic substitution between 2-(aminomethyl)phenol and 3-bromomethylbenzaldehyde under basic conditions. Subsequent acylation with ethanoyl chloride in the presence of a Lewis acid catalyst (e.g., aluminum chloride) yields the free base, which is then treated with hydrochloric acid to form the hydrochloride salt.

Industrial-Scale Optimization

Industrial production employs continuous flow reactors and automated systems to enhance yield and purity. High-purity reagents and stringent temperature control minimize side products, with typical yields ranging from 60–75% after purification via recrystallization or column chromatography.

Biological Activity and Mechanisms

Enzyme Inhibition

The compound’s aminomethyl group interacts with catalytic residues in bacterial enzymes, potentially disrupting essential metabolic pathways. For example, it may inhibit penicillin-binding proteins (PBPs) or β-lactamases, enzymes critical for cell wall synthesis and antibiotic resistance. This mechanism aligns with its proposed role in combating multidrug-resistant pathogens.

Antioxidant Properties

Preliminary studies suggest that phenolic derivatives scavenge reactive oxygen species (ROS), reducing oxidative stress in cellular models. The compound’s redox activity may stem from its ability to donate hydrogen atoms from the aminomethyl group, neutralizing free radicals.

Research Applications

Medicinal Chemistry

1-{3-[2-(Aminomethyl)phenoxymethyl]phenyl}ethan-1-onehydrochloride serves as a pharmacophore in drug discovery, particularly for antibiotics targeting resistant strains. Its modular structure allows for derivatization to optimize potency and pharmacokinetics.

Materials Science

The compound’s rigid aromatic core and polar hydrochloride salt make it a candidate for coordination polymers or metal-organic frameworks (MOFs). These materials exhibit tunable porosity for gas storage or catalysis.

Comparative Analysis with Structural Analogs

Compound	Molecular Weight (g/mol)	Key Functional Groups	Biological Activity
1-{3-[2-(Aminomethyl)phenoxymethyl]phenyl}ethan-1-onehydrochloride	291.77	Ethanone, aminomethyl, HCl	Antimicrobial, enzyme inhibition
2-Amino-1-phenylethanol derivatives	153.18	Amino alcohol, phenyl	Chiral building blocks
Chlorinated hydroxyacetophenones	185.63	Hydroxy, chloro, ethanone	Antioxidant, antifungal

The hydrochloride derivative exhibits superior solubility and thermal stability compared to non-ionic analogs, facilitating formulation in aqueous media.

Future Directions

Further research should prioritize in vivo toxicity studies and structure-activity relationship (SAR) analyses to identify optimal substituents for enhanced efficacy. Computational modeling (e.g., molecular docking) could elucidate binding modes with bacterial targets, guiding rational drug design.